1-(Sulfamoylperoxy)propane

• CAS No.: 93822-94-7
• Molecular Formula: C3H9NO4S
• Molecular Weight: 155.18 g/mol
• IUPAC Name: propoxy sulfamate
• InChI: InChI=1S/C3H9NO4S/c1-2-3-7-8-9(4,5)6/h2-3H2,1H3,(H2,4,5,6)
• InChI Key: ZIRRKDQQQAZDCO-UHFFFAOYSA-N
• Canonical SMILES: CCCOOS(=O)(=O)N

Description

1-(Sulfamoylperoxy)propane is an organosulfur compound characterized by a propane backbone substituted with a sulfamoylperoxy group (-O-O-SO₂-NH₂). For instance, peroxides are typically thermally unstable and reactive, while sulfonamides are known for their bioactivity, such as antimicrobial or anti-inflammatory effects .

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Sulfamoylperoxy)propane can be synthesized through the reaction of sulfamoyl chloride with hydrogen peroxide in the presence of a base. The reaction typically occurs under mild conditions, with the base facilitating the formation of the peroxy linkage. The general reaction scheme is as follows: [ \text{R-SO}_2\text{Cl} + \text{H}_2\text{O}_2 + \text{Base} \rightarrow \text{R-SO}_2\text{O}_2\text{H} + \text{Base-HCl} ]

Industrial Production Methods: In an industrial setting, the production of 1-(Sulfamoylperoxy)propane may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance yield and purity. Safety measures are crucial due to the reactive nature of peroxides.

Chemical Reactions Analysis

Types of Reactions: 1-(Sulfamoylperoxy)propane undergoes various chemical reactions, including:

Oxidation: It can act as an oxidizing agent, transferring oxygen atoms to substrates.

Reduction: Under specific conditions, it can be reduced to form sulfamoyl alcohols.

Substitution: The peroxy group can be substituted with other functional groups in the presence of suitable reagents.

Common Reagents and Conditions:

Oxidation: Common reagents include transition metal catalysts and organic solvents.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophiles like amines or thiols can facilitate substitution reactions.

Major Products:

Oxidation: Products include oxidized organic compounds and water.

Reduction: Products include sulfamoyl alcohols and hydrogen gas.

Substitution: Products vary based on the nucleophile used, resulting in substituted sulfamoyl derivatives.

Scientific Research Applications

1-(Sulfamoylperoxy)propane has diverse applications in scientific research:

Chemistry: It is used as an oxidizing agent in organic synthesis, facilitating the formation of various functional groups.

Biology: Its potential as a disinfectant and antimicrobial agent is being explored.

Medicine: Research is ongoing to investigate its role in drug synthesis and as a potential therapeutic agent.

Industry: It is used in polymerization reactions and as a bleaching agent in the textile industry.

Mechanism of Action

The mechanism of action of 1-(Sulfamoylperoxy)propane involves the generation of reactive oxygen species (ROS) through the cleavage of the peroxy bond. These ROS can interact with various molecular targets, leading to oxidation reactions. The pathways involved include:

Oxidation of organic substrates: ROS generated from 1-(Sulfamoylperoxy)propane can oxidize organic molecules, leading to the formation of new functional groups.

Antimicrobial activity: ROS can damage microbial cell walls and DNA, leading to cell death.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 1-(sulfamoylperoxy)propane with structurally or functionally related compounds from the evidence, focusing on molecular features, reactivity, and applications.

Table 1: Key Structural and Functional Comparisons

Compound Name	Functional Groups	CAS Number	Key Properties/Applications	Safety Profile
1-(Sulfamoylperoxy)propane	Peroxide, sulfonamide	Not provided	Hypothetical: Oxidizing agent, bioactive applications (inferred)	Likely hazardous (peroxide instability)
1-(Propoxymethoxy)propane	Ether	505-84-0	Solvent, low reactivity	Non-hazardous (per SDS)
1-(Phenylsulfonyl)-3-(phenylsulfanyl)propan-2-ol	Sulfonyl, sulfanyl	400081-08-5	Potential sulfonamide/sulfide reactivity	Not provided
1-(Methylsulfanyl)propane	Sulfide	3877-15-4	Odorant, organic synthesis intermediate	Flammable (sulfide)
Diarylpropanes (e.g., compound 1 from )	Aryl, hydroxyl, methoxy	Not provided	Anti-inflammatory (IC₅₀ = 4.00 µmol/L in RAW264.7 cells)	Biocompatible (cell-based activity)

Key Findings

Reactivity and Stability Peroxide vs. Sulfides (e.g., 1-(methylsulfanyl)propane) are less reactive than peroxides but may pose flammability risks . Sulfonamide vs. Sulfonyl/Sulfanyl: The sulfonamide group in 1-(sulfamoylperoxy)propane could enhance solubility in polar solvents and bioactivity, similar to diarylpropanes with hydroxyl/methoxy groups that exhibit anti-inflammatory effects . Sulfonyl or sulfanyl groups (e.g., in ) may participate in redox or nucleophilic reactions but lack the peroxide’s instability .

This suggests that sulfamoylperoxy derivatives might be explored for similar applications if stabilized .

Safety Considerations

• Peroxides are generally thermally unstable and may decompose explosively, contrasting with the inert 1-(propoxymethoxy)propane . Sulfides (e.g., 1-(methylsulfanyl)propane) require careful handling due to flammability .